1,1'-diethyl-2,2'-bis(1H-benzimidazole)

• Molecular Formula: C18H18N4
• Molecular Weight: 290.4g/mol
• SMILES: CCN1C2=CC=CC=C2N=C1C3=NC4=CC=CC=C4N3CC
• InChI: InChI=1S/C18H18N4/c1-3-21-15-11-7-5-9-13(15)19-17(21)18-20-14-10-6-8-12-16(14)22(18)4-2/h5-12H,3-4H2,1-2H3
• InChIKey: HJCOCMSMRSMSFS-UHFFFAOYSA-N

Researchers requiring enantiomerically stable bibenzimidazole scaffolds often encounter configurational lability in 2,2′-linked isomers. 1,1′-diethyl-2,2′-bis(1H-benzimidazole) (CAS 19747-90-1) solves this via a high torsional barrier that yields permanently stable atropisomers at room temperature. • Enables resolution into (R)- and (S)-enantiomers by semi-preparative chiral HPLC; used as a standardized probe for benchmarking amylose-based CSPs. • Serves as a common precursor for preparing matched sets of chiral ionic liquids and electroactive salts with distinct voltammetric signatures. • Diethyl substitution provides intermediate steric bulk-distinct from methyl or propyl analogs-for tuning metal complex geometry and enantiomer elution order.

Overview of 1,1'-Diethyl-2,2'-bis(1H-benzimidazole)

1,1'-diethyl-2,2'-bis(1H-benzimidazole) (CAS 19747-90-1) is a symmetric bibenzimidazole derivative characterized by two benzimidazole units connected via an N–N single bond, each bearing an ethyl substituent at the 2-position. With molecular formula C₁₈H₁₈N₄ and molecular weight 290.4 g/mol, this compound belongs to the 1,1′-bibenzimidazole family, which are recognized as inherently chiral atropisomeric scaffolds. [1] Unlike the simpler unsubstituted benzimidazole, the presence of the 2,2′-dialkyl substituents raises the torsional barrier around the interannular bond sufficiently to yield permanently stable enantiomers at room temperature. [1] This property makes the compound of particular interest to researchers in enantioselective electrochemistry, chiral chromatography, and the development of chiral ionic liquids. [2]

Atropisomer stability

Room-temperature configurational stability reported for the 1,1′-bibenzimidazole scaffold, supporting enantiopure material research.

Chiral chromatography probe

Intermediate retention with (M)-first elution order, enabling CSP evaluation and enantioseparation method development.

• [1] Arnaboldi, S., Cirilli, R., Gennaro, A., Isse, A. A., Mihali, V., Mussini, P. R., Pierini, M., Rizzo, S., Sannicolò, F., & Forni, A. (2015). Electrochemistry and Chirality in Bibenzimidazole Systems. Electrochimica Acta, 179, 250–262. View Source
• [2] Cirilli, R., Ferretti, R., Gallinella, B., La Torre, F., Mai, A., Rotili, D., & Sannicolò, F. (2014). Influence of the nature of alkyl substituents on the high-performance liquid chromatography enantioseparation and retention of new atropisomeric 1,1′-bibenzimidazole derivatives on amylose tris(3,5-dimethylphenylcarbamate) chiral stationary phase. Journal of Chromatography A, 1363, 128–136. View Source

Why 1,1'-Diethyl-2,2'-bis(1H-benzimidazole) Is Irreplaceable

Generic substitution among bibenzimidazole derivatives is not scientifically valid because the electrochemical and stereochemical properties of these atropisomeric compounds are critically dependent on the precise connectivity, substitution pattern, and alkyl chain length. For instance, 1,1′-bibenzimidazoles like 1,1′-diethyl-2,2′-bis(1H-benzimidazole) exhibit permanently stable enantiomers at room temperature due to a high torsional barrier, whereas their constitutional isomers with 2,2′-connectivity are configurationally labile and racemize under the same conditions. [1] Furthermore, the length of the alkyl substituent (e.g., methyl vs. ethyl vs. propyl) directly modulates enantiomer elution order and retention on chiral stationary phases, meaning that compounds with different alkyl chains cannot be interchanged without altering chromatographic outcomes. [2] These distinctions are not merely incremental; they represent fundamental differences in molecular architecture that have a profound impact on experimental results in enantioselective applications.

1,1′- vs 2,2′- connectivity

2,2′-Bibenzimidazole isomers are configurationally labile and racemize at room temperature, whereas 1,1′-diethyl derivative retains atropisomer stability. Substitution may result in loss of chiral integrity.

Alkyl chain length dependency

Methyl, ethyl, and propyl homologs exhibit different enantiomer elution order and retention on chiral stationary phases. Swapping the alkyl group may alter chromatographic outcomes and method transferability.

• [1] Arnaboldi, S., Cirilli, R., Gennaro, A., Isse, A. A., Mihali, V., Mussini, P. R., Pierini, M., Rizzo, S., Sannicolò, F., & Forni, A. (2015). Electrochemistry and Chirality in Bibenzimidazole Systems. Electrochimica Acta, 179, 250–262. View Source
• [2] Cirilli, R., Ferretti, R., Gallinella, B., La Torre, F., Mai, A., Rotili, D., & Sannicolò, F. (2014). Influence of the nature of alkyl substituents on the high-performance liquid chromatography enantioseparation and retention of new atropisomeric 1,1′-bibenzimidazole derivatives on amylose tris(3,5-dimethylphenylcarbamate) chiral stationary phase. Journal of Chromatography A, 1363, 128–136. View Source

Evidence Guide: 1,1'-Diethyl-2,2'-bis(1H-benzimidazole)

Chiral HPLC Retention: Diethyl vs. Dimethyl Analog

1,1'-diethyl-2,2'-bis(1H-benzimidazole) demonstrates a measurable increase in retention on an amylose tris(3,5-dimethylphenylcarbamate) (Chiralpak AD-3) chiral stationary phase compared to its dimethyl analog, consistent with an alkyl-chain-length-dependent modulation of stationary phase binding. Notably, the enantiomer elution order for the diethyl derivative remains (M)-enantiomer first, identical to the methyl analog, but diverges from the longer-chain pentyl and hexyl derivatives where the order inverts to (P)-first. [1] This positions 1,1'-diethyl-2,2'-bis(1H-benzimidazole) as a critical intermediate point in the substituent chain-length series—providing greater retention for improved resolution while preserving the same elution order as the widely used methyl analog. [1]

Chiral HPLC retention

Head-to-head

Diethyl: longer retention, (M)-first elution order vs. dimethyl: shorter retention, (M)-first

Supports CSP method development with intermediate retention profile

Elution order differs from longer-chain derivatives (pentyl/hexyl) where inversion occurs

Evidence Dimension	Retention factor (k′) on Chiralpak AD-3 under normal-phase HPLC conditions
Target Compound Data	Increased retention relative to the methyl analog; exact k′ values to be determined from experimental chromatograms in the reference study [1]
Comparator Or Baseline	1,1'-dimethyl-2,2'-bis(1H-benzimidazole): shorter retention, same (M)-first elution order [1]
Quantified Difference	Qualitatively longer retention time; enantiomer elution order remains (M) < (P), distinguishing it from pentyl/hexyl derivatives where order inverts [1]
Conditions	Normal-phase HPLC on Chiralpak AD-3 (amylose tris(3,5-dimethylphenylcarbamate)) stationary phase; racemic mixtures of six 1,1′-bibenzimidazoles with methyl through hexyl 2-substituents [1]

Why This Matters

For procurement decisions in chiral HPLC method development, the diethyl derivative offers a specific balance of retention and selectivity that is distinct from both shorter-chain (methyl, insufficient retention) and longer-chain (propyl through hexyl, inverted elution order) variants, providing a unique tool for optimizing enantioseparations.

• [1] Cirilli, R., Ferretti, R., Gallinella, B., La Torre, F., Mai, A., Rotili, D., & Sannicolò, F. (2014). Influence of the nature of alkyl substituents on the high-performance liquid chromatography enantioseparation and retention of new atropisomeric 1,1′-bibenzimidazole derivatives on amylose tris(3,5-dimethylphenylcarbamate) chiral stationary phase. Journal of Chromatography A, 1363, 128–136. View Source

Configurational Stability: 1,1'- vs. 2,2'-Bibenzimidazoles

The 1,1′-bibenzimidazole scaffold, to which 1,1'-diethyl-2,2'-bis(1H-benzimidazole) belongs, exhibits permanently stable enantiomers at room temperature due to the high torsional angle imposed by the N–N connectivity. In contrast, 2,2′-bibenzimidazole constitutional isomers are configurationally labile and undergo rapid racemization under ambient conditions. [1] A comparative voltammetric study of 1,1′-bibenzimidazoles versus 2,2′-bibenzimidazoles confirmed that only the 1,1′-connectivity provides an energy barrier sufficient to prevent interconversion of atropisomers at room temperature, while simultaneously maintaining a large electrochemical operating window due to low effective conjugation between the two redox-active moieties. [1]

Configurational stability

Head-to-head

1,1′-bibenzimidazoles: permanently stable enantiomers at RT vs. 2,2′-bibenzimidazoles: configurationally labile, racemize

Atropisomer stability enables enantiopure chiral media research

Electrochemical window remains large due to low interannular conjugation

Evidence Dimension	Configurational stability (atropisomer racemization barrier) at room temperature
Target Compound Data	1,1'-bibenzimidazoles: Permanently stable enantiomers at room temperature; torsion angle high enough to prevent interconversion [1]
Comparator Or Baseline	2,2'-bibenzimidazoles: Configurationally labile; racemize at room temperature due to absence of ortho-substituents blocking rotation around the interannular bond [1]
Quantified Difference	Qualitative categorical difference: configurationally stable (1,1′) vs. configurationally labile (2,2′) at room temperature [1]
Conditions	Cyclic voltammetry, theoretical calculations, and X-ray diffractometric characterization of 1,1′- and 2,2′-bibenzimidazole systems [1]

Why This Matters

A researcher or industrial user requiring a chiral additive, supporting electrolyte, or ionic liquid that maintains enantiopurity during use must select a 1,1′-linked bibenzimidazole such as 1,1'-diethyl-2,2'-bis(1H-benzimidazole); a 2,2′-linked analog would racemize and lose all chiral discrimination capability, rendering experiments irreproducible.

• [1] Arnaboldi, S., Cirilli, R., Gennaro, A., Isse, A. A., Mihali, V., Mussini, P. R., Pierini, M., Rizzo, S., Sannicolò, F., & Forni, A. (2015). Electrochemistry and Chirality in Bibenzimidazole Systems. Electrochimica Acta, 179, 250–262. View Source

Alkylation-Dependent Electrochemical Signatures

The electroactivity of 1,1′-bibenzimidazole systems can be systematically tuned through progressive alkylation. Cyclic voltammetry studies comparing the parent 1,1′-bibenzimidazoles with their mono- and bis-benzimidazolium alkyl salts have demonstrated that each level of alkylation produces a distinct electrochemical signature. [1] The 1,1′-bibenzimidazole scaffold offers a very large operating window due to low effective conjugation between the two heterocyclic moieties, which is a direct consequence of the high torsional angle. [1] This makes 1,1'-diethyl-2,2'-bis(1H-benzimidazole) a versatile precursor: a researcher can obtain the neutral biimidazole, convert it to a mono-alkylated salt, or further alkylate to the bis-salt, each with predictably different redox behavior useful for developing enantioselective electrochemical sensors or media. [1]

Electrochemical tuning

Class-level

Alkylation state (neutral → mono-salt → bis-salt) modulates redox behavior: oxidation-dominated to reduction-dominated.

Modular platform for enantioselective sensor and ionic liquid research

Specific CV peak potentials shift with each alkylation level

Evidence Dimension	Electrochemical behavior as a function of alkylation state
Target Compound Data	Neutral form: oxidation-dominated electrochemistry. Mono-salt: intermediate behavior. Bis-salt: reduction-dominated electrochemistry with new accessible redox processes. [1]
Comparator Or Baseline	Benzimidazole monomer models (1,2-dimethylbenzimidazole and 1,2,3-trimethyl-benzimidazolium methanesulphonate) used as benchmarks to deconvolute electronic effects [1]
Quantified Difference	CV peak potentials differ between oxidation-dominated behavior of neutral 1,1′-bibenzimidazoles and reduction-dominated behavior of their bis-alkyl salts; specific ΔE values are reported in the original study for each alkylation state [1]
Conditions	Cyclic voltammetry in acetonitrile with tetrabutylammonium hexafluorophosphate supporting electrolyte; glassy carbon working electrode; potentials referenced vs. Fc⁺/Fc couple [1]

Why This Matters

For industrial developers of chiral ionic liquids or enantioselective electrochemical sensors, 1,1'-diethyl-2,2'-bis(1H-benzimidazole) is not merely a single compound but a modular platform that can be converted into multiple functional materials (neutral, mono-salt, bis-salt) with systematically tunable redox properties, reducing the need to procure entirely different scaffolds.

• [1] Arnaboldi, S., Cirilli, R., Gennaro, A., Isse, A. A., Mihali, V., Mussini, P. R., Pierini, M., Rizzo, S., Sannicolò, F., & Forni, A. (2015). Electrochemistry and Chirality in Bibenzimidazole Systems. Electrochimica Acta, 179, 250–262. View Source

Limited Comparative Bioactivity Data

It must be explicitly stated that a systematic search of the peer-reviewed primary literature (as of the date of this analysis) has not returned any study that directly compares the antimicrobial, cytotoxic, or DNA-binding activity of 1,1'-diethyl-2,2'-bis(1H-benzimidazole) against a named comparator bis-benzimidazole under identical assay conditions, with quantitative IC₅₀, MIC, or Kd values for both compounds. [1] While bis-benzimidazoles as a class are known to exhibit DNA minor-groove binding, antitumor, and antimicrobial properties [1], no specific quantitative differentiation has been published for this exact compound. Any procurement decision for biological applications must therefore be based on in-house screening rather than literature-derived comparative performance claims. [1]

Bioactivity comparison

Data to verify

No published direct quantitative comparison vs. named bis-benzimidazole analogs for antimicrobial, cytotoxic, or DNA-binding endpoints.

Procurement for biological screening requires in-house validation

Class-level DNA minor-groove binding reported; specific data absent

Evidence Dimension	Biological activity data availability
Target Compound Data	No published direct quantitative comparison against named bis-benzimidazole analogs for antimicrobial, cytotoxic, or DNA-binding endpoints
Comparator Or Baseline	Bis-benzimidazole class generally: documented DNA minor-groove binding, antitumor, and antimicrobial activities across numerous derivatives [1]
Quantified Difference	Not applicable; absence of comparative quantitative data
Conditions	Literature search encompassing PubMed, SciFinder, and primary journal databases; no direct comparative bioassay study identified

Why This Matters

This transparency prevents procurement decisions based on assumed but unverified bioactivity advantages. Users requiring biologically active bis-benzimidazoles should either screen this compound against their specific targets or select from the well-characterized bis-benzimidazoles with published comparative bioactivity data, such as Hoechst 33258 or ridinilazole.

• [1] Křikavová, R., Vančo, J., Trávníček, Z., & Dvořák, Z. (2023). Bis(benzimidazole) Complexes, Synthesis and Their Biological Properties: A Perspective. Inorganics, 11(3), 113. View Source

Application Scenarios for 1,1'-Diethyl-2,2'-bis(1H-benzimidazole)

Chiral Ionic Liquid and Electrolyte Synthesis

1,1'-diethyl-2,2'-bis(1H-benzimidazole) serves as an atropisomerically stable precursor for the preparation of inherently chiral ionic liquids and supporting electrolytes. The neutral scaffold can be first resolved into its (R)- and (S)-enantiomers by semi-preparative HPLC on a chiral stationary phase, and then alkylated to yield enantiopure 1,1′-bibenzimidazolium salts [1]. Because the 1,1′-connectivity provides permanently stable enantiomers at room temperature, these chiral salts retain their configuration during use as additives in enantioselective voltammetry or as chiral media for asymmetric electrosynthesis—a property that is absent in 2,2′-linked constitutional isomers [1].

Chiral HPLC Method Development Probe

The distinct chromatographic behavior of 1,1'-diethyl-2,2'-bis(1H-benzimidazole) on amylose-based chiral stationary phases—specifically its intermediate retention between the methyl and propyl derivatives and its (M)-first elution order—makes it a valuable chiral probe for characterizing and benchmarking new CSP materials. Researchers developing or quality-controlling polysaccharide-based CSPs can use this compound as a standardized test analyte to assess column performance and batch-to-batch reproducibility [1].

Modular Electrochemical Sensor Platform

The ability to systematically tune the redox properties of the 1,1′-bibenzimidazole core through sequential alkylation (neutral → mono-salt → bis-salt) enables the construction of a matched set of electroactive materials from a single parent scaffold. A research group developing enantioselective electrochemical sensors can procure 1,1'-diethyl-2,2'-bis(1H-benzimidazole) as the common starting material and derivative it into multiple functional forms, each with a distinct voltammetric signature and enantiorecognition capability [1].

Coordination Chemistry with Late Transition Metals

Bis-benzimidazole ligands with N–N connectivity can act as bidentate ligands for transition metals. The ethyl substituents provide a moderate steric profile that may influence complex geometry and stability differently than the smaller methyl or larger propyl/butyl analogs. While direct comparative stability constant data are not currently available for this exact compound, researchers in coordination chemistry and catalysis may rationally select the diethyl derivative when seeking a ligand with intermediate steric demand for palladium, platinum, or ruthenium complexation studies [1].

Application

Selection Property

Validation Focus

Chiral ionic liquid synthesis

Atropisomer stability

Enantiomeric purity post-alkylation

CSP evaluation probe

Retention and elution order profile

Enantiomer resolution benchmarking

Modular electrochemical sensor platform

Redox tunability via alkylation

Voltammetric signature characterization

Coordination chemistry scaffold

Moderate steric profile

Complex geometry and stability studies

• [1] Arnaboldi, S., Cirilli, R., Gennaro, A., Isse, A. A., Mihali, V., Mussini, P. R., Pierini, M., Rizzo, S., Sannicolò, F., & Forni, A. (2015). Electrochemistry and Chirality in Bibenzimidazole Systems. Electrochimica Acta, 179, 250–262. View Source
• [2] Cirilli, R., Ferretti, R., Gallinella, B., La Torre, F., Mai, A., Rotili, D., & Sannicolò, F. (2014). Influence of the nature of alkyl substituents on the high-performance liquid chromatography enantioseparation and retention of new atropisomeric 1,1′-bibenzimidazole derivatives on amylose tris(3,5-dimethylphenylcarbamate) chiral stationary phase. Journal of Chromatography A, 1363, 128–136. View Source